![molecular formula C25H25ClN4O4 B5518165 N'-[2-[(4-chlorobenzyl)oxy]-4-(diethylamino)benzylidene]-4-nitrobenzohydrazide](/img/structure/B5518165.png)
N'-[2-[(4-chlorobenzyl)oxy]-4-(diethylamino)benzylidene]-4-nitrobenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[2-[(4-chlorobenzyl)oxy]-4-(diethylamino)benzylidene]-4-nitrobenzohydrazide is a useful research compound. Its molecular formula is C25H25ClN4O4 and its molecular weight is 480.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 480.1564330 g/mol and the complexity rating of the compound is 668. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Chemical Characterization
Hydrazone compounds, including derivatives similar to the specified chemical, have been synthesized and characterized, demonstrating their potential in material science and molecular engineering. For instance, the synthesis and structures of two hydrazone compounds derived from 4-methylbenzohydrazide with different benzaldehydes have been explored. These compounds exhibit interesting crystalline structures stabilized by hydrogen bonds and π…π stacking interactions, which could be significant in the development of new materials or chemical sensors (Lei et al., 2013).
Potential Biological Activities
Hydrazone derivatives and related compounds have been studied for their antimicrobial and anticancer properties. For example, the synthesis and antimicrobial activity of novel 2-substituted-1Hbenzimidazole derivatives have been investigated, highlighting the therapeutic potential of such compounds (Abdellatif et al., 2013). Furthermore, compounds within this chemical family have been evaluated for their antihypertensive α-blocking activity, suggesting their relevance in cardiovascular research (Abdel-Wahab et al., 2008).
Molecular Engineering and NLO Properties
The study of N-salicylidene-N'-aroylhydrazines, compounds related to the specified chemical, reveals their application in the field of nonlinear optics (NLO). These compounds have been synthesized and characterized, demonstrating their utility in second-order NLO applications due to their electron donor-acceptor groups, which are crucial for the development of NLO materials (Cariati et al., 2002).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(E)-[2-[(4-chlorophenyl)methoxy]-4-(diethylamino)phenyl]methylideneamino]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25ClN4O4/c1-3-29(4-2)23-14-9-20(24(15-23)34-17-18-5-10-21(26)11-6-18)16-27-28-25(31)19-7-12-22(13-8-19)30(32)33/h5-16H,3-4,17H2,1-2H3,(H,28,31)/b27-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXNSJCARAEPMY-JVWAILMASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC(=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.